Cas no 197722-88-6 (1-Pyreneethanamine)

• Product Name: 1-Pyreneethanamine
• CAS No: 197722-88-6
• MF: C₁₈H₁₅N
• MW: 245.318404436111
• CID: 1389833
• PubChem ID: 15277667
• Update Time: 2025-04-20

1-Pyreneethanamine Chemical and Physical Properties

Names and Identifiers

• 1-Pyreneethanamine
• 2-pyren-1-ylethanamine
• 1-Pyrene-Ethanamine
• 197722-88-6
• DTXSID50570905
• SCHEMBL3718110
• 2-(Pyren-1-yl)ethan-1-amine
• CHEMBL2147526

• Inchi： 1S/C18H15N/c19-11-10-12-4-5-15-7-6-13-2-1-3-14-8-9-16(12)18(15)17(13)14/h1-9H,10-11,19H2
• InChI Key： WUMDHWAMJFRWNL-UHFFFAOYSA-N
• SMILES： NCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

• Exact Mass: 245.12055
• Monoisotopic Mass: 245.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02